Cas no 64266-26-8 (1H-Benzimidazole-1-propanenitrile,2-amino-)

1H-Benzimidazole-1-propanenitrile,2-amino- structure
64266-26-8 structure
Product Name:1H-Benzimidazole-1-propanenitrile,2-amino-
CAS No:64266-26-8
MF:C10H10N4
MW:186.21320104599
CID:499977
PubChem ID:11672804
Update Time:2025-04-19

1H-Benzimidazole-1-propanenitrile,2-amino- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole-1-propanenitrile,2-amino-
    • 1H-Benzimidazole-1-propanenitrile,2-amino-(9CI)
    • 64266-26-8
    • DTXSID501270964
    • 2-Amino-1H-benzimidazole-1-propanenitrile
    • 3-(2-amino-1H-benzo[d]imidazol-1-yl)propanenitrile
    • Inchi: 1S/C10H10N4/c11-6-3-7-14-9-5-2-1-4-8(9)13-10(14)12/h1-2,4-5H,3,7H2,(H2,12,13)
    • InChI Key: ZUHBTVJKGTWMGK-UHFFFAOYSA-N
    • SMILES: N1(C(N)=NC2C=CC=CC1=2)CCC#N

Computed Properties

  • Exact Mass: 186.0907
  • Monoisotopic Mass: 186.090546336g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 67.6Ų

Experimental Properties

  • PSA: 67.63
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